Cas no 2680722-37-4 (4-2,2,2-trifluoro-N-(2-methoxy-5-methylphenyl)acetamidobutanoic acid)

• Product Name: 4-2,2,2-trifluoro-N-(2-methoxy-5-methylphenyl)acetamidobutanoic acid
• CAS No: 2680722-37-4
• MF: C₁₄H₁₆F₃NO₄
• MW: 319.276354789734
• CID: 5633113
• PubChem ID: 165923515
• Update Time: 2025-10-29

4-2,2,2-trifluoro-N-(2-methoxy-5-methylphenyl)acetamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28293681
• 4-[2,2,2-trifluoro-N-(2-methoxy-5-methylphenyl)acetamido]butanoic acid
• 2680722-37-4
• 4-2,2,2-trifluoro-N-(2-methoxy-5-methylphenyl)acetamidobutanoic acid

• Inchi： 1S/C14H16F3NO4/c1-9-5-6-11(22-2)10(8-9)18(7-3-4-12(19)20)13(21)14(15,16)17/h5-6,8H,3-4,7H2,1-2H3,(H,19,20)
• InChI Key： YNLPMPSQLZGVJA-UHFFFAOYSA-N
• SMILES： FC(C(N(C1C=C(C)C=CC=1OC)CCCC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 319.10314248g/mol
• Monoisotopic Mass: 319.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-2,2,2-trifluoro-N-(2-methoxy-5-methylphenyl)acetamidobutanoic acid

4-2,2,2-Trifluoro-N-(2-Methoxy-5-Methylphenyl)Acetamidobutanoic Acid: A Comprehensive Overview

4-2,2,2-Trifluoro-N-(2-Methoxy-5-Methylphenyl)Acetamidobutanoic Acid, commonly referred to by its CAS number CAS No. 268072137, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a trifluoromethyl group attached to an acetamide moiety and a butanoic acid backbone. The presence of the methoxy and methyl substituents on the phenyl ring further enhances its chemical versatility and reactivity.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Recent studies have focused on optimizing the reaction conditions to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the key intermediates. This approach not only reduces reaction time but also minimizes the formation of by-products, making the process more efficient and environmentally friendly.

One of the most intriguing aspects of 4-2,2,2-Trifluoro-N-(...) is its potential application in drug design. The trifluoromethyl group is known for its lipophilic properties, which can enhance the bioavailability of pharmaceutical compounds. Additionally, the acetamide group contributes to hydrogen bonding capabilities, making this compound a promising candidate for targeting specific biological pathways. Recent research has highlighted its potential as a modulator of certain G-protein coupled receptors (GPCRs), which are critical in various physiological processes.

The structural complexity of this compound also makes it an attractive candidate for materials science applications. Its ability to form stable amide bonds suggests potential uses in polymer chemistry and nanotechnology. For example, researchers have investigated its role as a building block for self-assembling materials with tailored mechanical and electronic properties.

In terms of physical properties, 4-... exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for various analytical techniques like HPLC and NMR spectroscopy. These properties are crucial for its characterization and quality control during production.

The latest advancements in computational chemistry have also shed light on the electronic structure of this compound. Density functional theory (DFT) calculations have revealed that the trifluoromethyl group significantly influences the electron distribution across the molecule, enhancing its reactivity towards nucleophilic substitutions. This insight has been instrumental in designing more efficient synthetic routes and predicting its behavior in different chemical environments.

In conclusion, 4-... represents a fascinating example of modern organic chemistry's ability to design complex molecules with diverse applications. From drug discovery to materials science, this compound continues to be a subject of intense research interest. As new methodologies emerge and computational tools become more sophisticated, we can expect further breakthroughs in understanding and utilizing this remarkable chemical entity.